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Experimental Data on TPA's Antidiabetic Activity

The following data summarizes the key in vitro and in vivo experimental results for TPA and its

nanoemulsion formulation.

Aspect Experimental Findings & Performance Data

Source Isolated from endophytic fungi Alternaria longipes strain VITN14G of the
mangrove plant Avicennia officinalis [1] [2].

In Vitro Activity Exhibits a-amylase and a-glucosidase inhibitory activity [1]. The nanoemulsion
(TPA-NE) showed inhibition rates of 78.5% (a-glucosidase) and 43.42% (a-
amylase) [2].

Proposed Acts similarly to metformin by inhibiting mitochondrial complex-I, leading to AMP-
Mechanism activated protein kinase (AMPK) activation. This enhances insulin sensitivity and
suppresses hepatic gluconeogenesis [1].

Nanoemulsion Optimized formulation achieved a particle size of 124.8 nm, a surface charge of
Formulation -46.0 mV, and a high encapsulation efficiency of 95.93%. It uses olive oil and
Tween 80 (2:1 ratio) [2].
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| In Vivo Efficacy (Rat Model) | - Fasting Blood Glucose: Reduced [1].

e HbAlc Level: Reduced [1].

e Organ Function: TPA-NE showed a more significant positive effect on liver and kidney function tests
and electrolytes compared to TPA alone [1]. | | Toxicity | TPA and TPA-NE were found to be non-toxic
on L929 normal cell lines, with cell viability of 73% and 92%, respectively, at a high concentration of
1000 pg/ml [1] [2]. |

Detailed Experimental Protocols

For researchers seeking to replicate or understand these experimental studies, here is a summary of the key

methodologies used.

¢ In Vitro Antidiabetic Assay: The antidiabetic potential was initially confirmed through standard in
vitro assays for a-amylase and a-glucosidase inhibitory activity [1] [2].

¢ Nanoemulsion Formulation: TPA was encapsulated into a nanoemulsion using olive olil as the oil
phase and Tween 80 as the surfactant. The process variables (e.g., ingredient ratios) were optimized
using Response Surface Methodology (RSM) to achieve desired particle size, surface charge, and
stability [2].

¢ In Vivo Validation: The antidiabetic efficacy was validated in a Wistar rat model of Type 2 Diabetes
Mellitus (T2DM). The model was often induced using a high-fat diet followed by a low-dose
streptozotocin (STZ) injection. Rats were treated with TPA or TPA-NE (e.g., 10 mg/kg body weight),
and blood glucose levels (fasting and HbA1c) were monitored over time. Organ health was assessed
via serum biomarkers and histopathological examination [1].

e Cytotoxicity Assessment: The safety of TPA and TPA-NE was evaluated using the MTT assay on
L929 normal cell lines (mouse connective tissue cells) to determine cell viability after exposure [1] [2].

Proposed Mechanism of Action: AMPK Signaling
Pathway

The experimental studies propose that TPA's antidiabetic effect works through the AMPK activation

pathway, similar to the drug metformin. The diagram below illustrates this complex signaling process.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.sciencedirect.com/science/article/abs/pii/S0167732220305882
https://www.sciencedirect.com/science/article/abs/pii/S0167732220305882
https://www.sciencedirect.com/science/article/abs/pii/S0167732220305882
https://www.sciencedirect.com/science/article/abs/pii/S0167732220305882
https://pubmed.ncbi.nlm.nih.gov/31102272/
https://www.sciencedirect.com/science/article/abs/pii/S0167732220305882
https://pubmed.ncbi.nlm.nih.gov/31102272/
https://pubmed.ncbi.nlm.nih.gov/31102272/
https://www.sciencedirect.com/science/article/abs/pii/S0167732220305882
https://www.sciencedirect.com/science/article/abs/pii/S0167732220305882
https://pubmed.ncbi.nlm.nih.gov/31102272/
https://www.smolecule.com/products/s573931?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

TPA Proposed Mechanism: AMPK Activation Pathway
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Interpretation of Available Evidence

Based on the analyzed literature, here is a critical assessment of the available information on TPA:

e Focus on Experimental Data: The current body of research is dominated by experimental studies.
The proposed mechanism of action via mitochondrial complex-I inhibition and AMPK activation is
based on molecular docking studies mentioned within experimental articles [1]. True, independent
computational predictions (e.g., from before experimental validation) are not presented in the
available literature.

The Nanoemulsion Advantage: A significant finding from experimental data is that formulating TPA
into a nanoemulsion (TPA-NE) enhances its performance. TPA-NE showed improved efficacy and a
more favorable impact on organ function compared to TPA alone in vivo, likely due to better
solubility and bioavailability [1] [2].

Research Gaps: A direct, objective comparison of TPA's performance against other antidiabetic
alternatives (computational or experimental) is not available in the searched results. The primary data
validates its own efficacy without a broad competitive landscape analysis.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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